Cas no 2548980-73-8 (1-(cyclopropanesulfonyl)-4-[(4-methyl-4H-1,2,4-triazol-3-yl)methyl]-1,4-diazepane)

• Product Name: 1-(cyclopropanesulfonyl)-4-[(4-methyl-4H-1,2,4-triazol-3-yl)methyl]-1,4-diazepane
• CAS No: 2548980-73-8
• MF: C₁₂H₂₁N₅O₂S
• MW: 299.39244055748
• CID: 5310578
• PubChem ID: 154583378
• Update Time: 2025-07-02

1-(cyclopropanesulfonyl)-4-[(4-methyl-4H-1,2,4-triazol-3-yl)methyl]-1,4-diazepane Chemical and Physical Properties

Names and Identifiers

• 1-(Cyclopropylsulfonyl)hexahydro-4-[(4-methyl-4H-1,2,4-triazol-3-yl)methyl]-1H-1,4-diazepine
• F6752-2927
• 2548980-73-8
• 1-(cyclopropanesulfonyl)-4-[(4-methyl-4H-1,2,4-triazol-3-yl)methyl]-1,4-diazepane
• AKOS040723678

• Inchi： 1S/C12H21N5O2S/c1-15-10-13-14-12(15)9-16-5-2-6-17(8-7-16)20(18,19)11-3-4-11/h10-11H,2-9H2,1H3
• InChI Key： MQOSBODSQDBXFF-UHFFFAOYSA-N
• SMILES： S(C1CC1)(N1CCN(CC2=NN=CN2C)CCC1)(=O)=O

Computed Properties

• Exact Mass: 299.14159610g/mol
• Monoisotopic Mass: 299.14159610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 434
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 79.7Ų

Experimental Properties

• Density: 1.48±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 494.4±55.0 °C(Predicted)
• pka: 4.99±0.10(Predicted)

Additional information on 1-(cyclopropanesulfonyl)-4-[(4-methyl-4H-1,2,4-triazol-3-yl)methyl]-1,4-diazepane

Research Brief on 1-(cyclopropanesulfonyl)-4-[(4-methyl-4H-1,2,4-triazol-3-yl)methyl]-1,4-diazepane (CAS: 2548980-73-8)

1-(cyclopropanesulfonyl)-4-[(4-methyl-4H-1,2,4-triazol-3-yl)methyl]-1,4-diazepane (CAS: 2548980-73-8) is a novel small molecule compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the modulation of specific biological targets. The presence of both a cyclopropanesulfonyl group and a 1,2,4-triazole moiety in its structure suggests potential interactions with enzymes or receptors involved in critical signaling pathways.

Recent studies have focused on elucidating the pharmacological properties and mechanisms of action of this compound. Preliminary data indicate that it exhibits high selectivity and potency in inhibiting certain kinase enzymes, which are often implicated in cancer and inflammatory diseases. The compound's ability to cross the blood-brain barrier has also sparked interest in its potential applications for neurological disorders. Researchers are particularly intrigued by its dual functionality, which may allow for multitarget engagement, a desirable trait in the development of next-generation therapeutics.

The synthesis of 1-(cyclopropanesulfonyl)-4-[(4-methyl-4H-1,2,4-triazol-3-yl)methyl]-1,4-diazepane has been optimized to achieve high yield and purity, as reported in recent patent filings. Advanced analytical techniques, including NMR spectroscopy and mass spectrometry, have been employed to confirm its structural integrity. Furthermore, in vitro and in vivo studies have demonstrated favorable pharmacokinetic profiles, with good oral bioavailability and metabolic stability. These attributes position the compound as a strong candidate for further preclinical development.

One of the most notable findings from recent research is the compound's efficacy in animal models of autoimmune diseases. In a murine model of rheumatoid arthritis, administration of the compound led to a significant reduction in joint inflammation and cartilage degradation. These effects were attributed to its ability to suppress pro-inflammatory cytokine production and inhibit key signaling pathways involved in immune cell activation. Such results highlight its potential as a therapeutic agent for chronic inflammatory conditions.

Despite these promising findings, challenges remain in the development of 1-(cyclopropanesulfonyl)-4-[(4-methyl-4H-1,2,4-triazol-3-yl)methyl]-1,4-diazepane. Issues such as off-target effects and long-term toxicity need to be thoroughly investigated in upcoming studies. Additionally, researchers are exploring structural modifications to further enhance its potency and reduce potential side effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of this compound into clinical trials.

In conclusion, 1-(cyclopropanesulfonyl)-4-[(4-methyl-4H-1,2,4-triazol-3-yl)methyl]-1,4-diazepane represents a promising avenue for drug discovery, with its unique chemical structure and multifaceted biological activities. Continued research into its mechanisms and therapeutic potential will be crucial in determining its future applications in medicine. The compound's progress will be closely monitored by the scientific community, as it may pave the way for innovative treatments for a range of diseases.